![molecular formula C16H23N5S B3860310 1-methyl-4-{2-[5-(methylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]ethyl}piperazine](/img/structure/B3860310.png)
1-methyl-4-{2-[5-(methylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]ethyl}piperazine
Overview
Description
1-methyl-4-{2-[5-(methylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]ethyl}piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a piperazine derivative that has a triazole ring and a phenyl group attached to it.
Mechanism of Action
The mechanism of action of 1-methyl-4-{2-[5-(methylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]ethyl}piperazine is not fully understood. However, studies have shown that it inhibits the growth of cancer cells by inducing apoptosis (programmed cell death). It also inhibits the growth of fungi and viruses by disrupting their cell membranes.
Biochemical and physiological effects:
Studies have shown that this compound has low toxicity and does not cause significant side effects. It has been found to be well-tolerated in animal studies. However, more research is needed to determine its long-term effects on human health.
Advantages and Limitations for Lab Experiments
One advantage of using 1-methyl-4-{2-[5-(methylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]ethyl}piperazine in lab experiments is its low toxicity and high selectivity towards cancer cells, fungi, and viruses. However, its limited solubility in water and other solvents can make it difficult to work with in certain experiments.
Future Directions
There are many potential future directions for research on 1-methyl-4-{2-[5-(methylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]ethyl}piperazine. Some possible areas of investigation include:
1. Further studies on its mechanism of action and its potential use as a therapeutic agent for cancer, fungal, and viral infections.
2. Development of new synthetic methods for the production of this compound.
3. Investigation of its potential use as a diagnostic tool for cancer and other diseases.
4. Studies on its long-term effects on human health and safety.
5. Development of new formulations and delivery methods to improve its solubility and bioavailability.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various fields of scientific research. Its low toxicity and high selectivity towards cancer cells, fungi, and viruses make it a promising candidate for further study. However, more research is needed to fully understand its mechanism of action and its long-term effects on human health.
Scientific Research Applications
1-methyl-4-{2-[5-(methylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]ethyl}piperazine has potential applications in various fields of scientific research. It has been studied for its anticancer, antifungal, and antiviral properties. It has also been investigated for its potential use as a diagnostic tool for cancer and other diseases.
Properties
IUPAC Name |
1-methyl-4-[2-(5-methylsulfanyl-4-phenyl-1,2,4-triazol-3-yl)ethyl]piperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N5S/c1-19-10-12-20(13-11-19)9-8-15-17-18-16(22-2)21(15)14-6-4-3-5-7-14/h3-7H,8-13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPEFQEFEWBQIGX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CCC2=NN=C(N2C3=CC=CC=C3)SC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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